Cas no 2228705-21-1 (3-amino-3-(1-phenylcyclopentyl)propanoic acid)

• Product Name: 3-amino-3-(1-phenylcyclopentyl)propanoic acid
• CAS No: 2228705-21-1
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5913910
• PubChem ID: 165791570
• Update Time: 2025-05-19

3-amino-3-(1-phenylcyclopentyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1-phenylcyclopentyl)propanoic acid
• EN300-1864198
• 2228705-21-1

• Inchi： 1S/C14H19NO2/c15-12(10-13(16)17)14(8-4-5-9-14)11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10,15H2,(H,16,17)
• InChI Key： CMVKUGYBQOYKKE-UHFFFAOYSA-N
• SMILES： OC(CC(C1(C2C=CC=CC=2)CCCC1)N)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-3-(1-phenylcyclopentyl)propanoic acid

Comprehensive Overview of 3-amino-3-(1-phenylcyclopentyl)propanoic acid (CAS No. 2228705-21-1)

3-amino-3-(1-phenylcyclopentyl)propanoic acid (CAS No. 2228705-21-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopentyl and phenyl moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the amino and carboxylic acid functional groups, make it a versatile building block for drug discovery and development.

The growing interest in 3-amino-3-(1-phenylcyclopentyl)propanoic acid is driven by its potential applications in targeting neurological and metabolic disorders. Researchers are particularly intrigued by its ability to modulate specific enzyme pathways, which aligns with current trends in precision medicine and personalized therapeutics. As the demand for novel small-molecule drugs increases, compounds like this are becoming indispensable in high-throughput screening and structure-activity relationship (SAR) studies.

One of the most frequently asked questions about CAS No. 2228705-21-1 revolves around its synthetic routes and purity standards. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure the compound meets rigorous quality benchmarks. Additionally, its stability under various pH conditions and solubility profiles are critical parameters for formulation scientists, especially in the context of oral bioavailability and drug delivery systems.

In the realm of green chemistry, 3-amino-3-(1-phenylcyclopentyl)propanoic acid has also been explored for its eco-friendly synthesis options. With sustainability becoming a cornerstone of modern pharmaceutical manufacturing, researchers are investigating catalytic methods and biocatalysis to reduce waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and production.

The compound’s mechanism of action and potential therapeutic targets are another area of active investigation. Preliminary studies suggest interactions with G-protein-coupled receptors (GPCRs) and ion channels, which are pivotal in treating conditions such as chronic pain and inflammation. These findings have sparked collaborations between academia and industry, further accelerating its adoption in preclinical pipelines.

From a commercial perspective, CAS No. 2228705-21-1 is increasingly listed in catalogs of specialty chemical suppliers, catering to the needs of contract research organizations (CROs) and pharmaceutical innovators. Its pricing, availability in bulk quantities, and custom synthesis options are frequently searched topics, reflecting its rising demand. Regulatory compliance, including REACH and GMP certifications, also plays a vital role in its marketability.

In summary, 3-amino-3-(1-phenylcyclopentyl)propanoic acid represents a convergence of cutting-edge science and industrial applicability. Its multifaceted role in drug development, coupled with its alignment with contemporary research trends, positions it as a compound of enduring significance. As scientific inquiries evolve, this molecule is poised to remain at the forefront of medicinal chemistry and biopharmaceutical innovation.